![molecular formula C19H22N4 B384477 1-(Isobutylamino)-3-propylpyrido[1,2-a]benzimidazole-4-carbonitrile CAS No. 612523-12-3](/img/structure/B384477.png)
1-(Isobutylamino)-3-propylpyrido[1,2-a]benzimidazole-4-carbonitrile
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-(Isobutylamino)-3-propylpyrido[1,2-a]benzimidazole-4-carbonitrile is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of medicine. It is a heterocyclic compound that is synthesized through a specific chemical process, and its mechanism of action and biochemical effects have been studied extensively.
Mechanism of Action
The mechanism of action of 1-(Isobutylamino)-3-propylpyrido[1,2-a]benzimidazole-4-carbonitrile is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways that are involved in cell growth and proliferation. It has been shown to inhibit the activity of certain kinases, which are enzymes that play a key role in cell signaling and regulation. Additionally, it has been shown to induce cell cycle arrest and apoptosis, which are processes that lead to the death of cancer cells.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been shown to inhibit the growth and proliferation of cancer cells and to induce cell cycle arrest and apoptosis. Additionally, it has been shown to have antiviral properties and to inhibit the replication of certain viruses. It has also been shown to have neuroprotective effects and to protect against oxidative stress and inflammation.
Advantages and Limitations for Lab Experiments
One of the main advantages of 1-(Isobutylamino)-3-propylpyrido[1,2-a]benzimidazole-4-carbonitrile is its potential as a treatment for various types of cancer and other diseases. It has been shown to have potent anticancer properties and to be effective against a range of cancer cell lines. Additionally, it has been shown to have antiviral properties and to be effective against certain viruses. However, there are also some limitations to its use in lab experiments. It can be difficult to synthesize and purify, and it may have limited solubility in certain solvents.
Future Directions
There are several future directions for research on 1-(Isobutylamino)-3-propylpyrido[1,2-a]benzimidazole-4-carbonitrile. One area of research is the development of more efficient synthesis methods that can produce larger quantities of the compound. Another area of research is the study of its mechanism of action and its potential use in the treatment of various diseases. Additionally, there is a need for more studies on its toxicity and safety profile, as well as its pharmacokinetics and pharmacodynamics. Further research is also needed to explore its potential use in combination with other drugs or therapies.
Synthesis Methods
The synthesis of 1-(Isobutylamino)-3-propylpyrido[1,2-a]benzimidazole-4-carbonitrile involves a multistep process that includes the reaction of 2-aminopyridine with 2-chloroaniline, followed by the reaction of the resulting product with propyl cyanoacetate. The final product is obtained through the reaction of the intermediate product with isobutylamine. The overall process involves the use of various reagents and catalysts and requires careful monitoring of reaction conditions to obtain a pure product.
Scientific Research Applications
1-(Isobutylamino)-3-propylpyrido[1,2-a]benzimidazole-4-carbonitrile has been studied extensively for its potential applications in the field of medicine. It has been shown to have anticancer properties and has been studied as a potential treatment for various types of cancer, including breast cancer, lung cancer, and colon cancer. It has also been studied for its potential use in the treatment of Alzheimer's disease and other neurodegenerative disorders. Additionally, it has been shown to have antiviral properties and has been studied as a potential treatment for viral infections.
Properties
IUPAC Name |
1-(2-methylpropylamino)-3-propylpyrido[1,2-a]benzimidazole-4-carbonitrile |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H22N4/c1-4-7-14-10-18(21-12-13(2)3)23-17-9-6-5-8-16(17)22-19(23)15(14)11-20/h5-6,8-10,13,21H,4,7,12H2,1-3H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZCAPCNRUCRACDN-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC1=C(C2=NC3=CC=CC=C3N2C(=C1)NCC(C)C)C#N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H22N4 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
306.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.